(+)-cis-epsilon-Viniferin
Overview
Description
(+)-cis-epsilon-viniferin is a stilbenoid that is the (+)-cis-stereoisomer of epsilon-viniferin, obtained by cyclodimerisation of cis-resveratrol. It is a member of 1-benzofurans, a polyphenol and a stilbenoid. It derives from a cis-resveratrol. It is an enantiomer of a (-)-cis-epsilon-viniferin.
Scientific Research Applications
1. Phytoalexin and Plant Defense Mechanism
(+)-cis-epsilon-Viniferin is identified as a significant phytoalexin, a substance produced by plants in response to stress, such as microbial infection or UV radiation. It is particularly noted in grapevine leaves infected by Plasmopara viticola (downy mildew) or exposed to UV-C irradiation, highlighting its role in plant defense mechanisms against pathogens (Pezet et al., 2003).
2. Enzymatic Inhibition
Research indicates that epsilon-viniferin can inhibit various cytochrome P450 enzymes, which are involved in the metabolism of drugs and the bioactivation of several carcinogens. This suggests its potential application in modulating enzyme activities relevant to pharmacology and toxicology (Piver et al., 2003).
3. Potential Antidepressant Properties
Studies show that epsilon-viniferin can inhibit the uptake of noradrenaline and serotonin, as well as monoamine oxidase activity, suggesting its potential use as a template for developing antidepressant drugs (Yáñez et al., 2006).
4. Broad Biological Activities and Drug Discovery
Viniferin, including its various forms such as epsilon-viniferin, has been explored for its wide range of biological activities. These include anti-inflammatory, anticancer, antioxidant, antimicrobial, and neuroprotective effects. This positions viniferin as a significant compound in clinical research and future drug development (Fuloria et al., 2022).
5. Role in Reverse Pharmacognosy
Epsilon-viniferin has been used as an example in reverse pharmacognosy to identify new biological targets for natural compounds. It has shown selective inhibition of cyclic nucleotide phosphodiesterase 4 (PDE4), indicating anti-inflammatory properties and potential cosmetic applications (Do et al., 2005).
6. Antioxidant Properties
The antioxidant capacity of trans-epsilon-viniferin has been compared to other stilbenes, revealing its potent antioxidant effects in various media, highlighting its potential in preventing oxidative stress-related damage (Privat et al., 2002).
7. Isolation and Structural Characterization
The isolation and structure elucidation of cis-epsilon-viniferin have been achieved from various sources, including red wine. This contributes to understanding its presence in dietary sources and its potential health benefits (Amira-Guebailia et al., 2009).
